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Compound of Interest

Compound Name: Nickel tungstate

Cat. No.: B085429

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the gas sensing mechanisms of nickel
tungstate (NiWOa), a promising material for the detection of various gases. The content is
designed to guide researchers in understanding and utilizing NiWOa-based sensors, with a
focus on experimental protocols and data interpretation.

Introduction to Nickel Tungstate Gas Sensors

Nickel tungstate is a metal oxide semiconductor that has garnered significant attention in the
field of gas sensing due to its unique electronic and chemical properties. It typically exhibits p-
type semiconductor behavior, but its properties can be tailored through doping to achieve n-
type characteristics, enhancing its sensitivity and selectivity to specific gases. The primary gas
sensing mechanism relies on the modulation of the electrical resistance of the NiWOa4 material
upon interaction with target gas molecules at elevated operating temperatures.

The sensing process is initiated by the adsorption of oxygen molecules from the ambient air
onto the surface of the nickel tungstate. These adsorbed oxygen molecules capture free
electrons from the material, forming various oxygen species (02—, O~, O%7) and creating a
depletion layer, which increases the material's resistance. When a target gas is introduced, it
reacts with these adsorbed oxygen species, leading to the release of trapped electrons back
into the conduction band of the NiWOa. This change in electron concentration alters the
material's resistance, which is measured as the sensor response.
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Core Gas Sensing Mechanisms
P-Type Semiconductor Sensing Mechanism

In its intrinsic state, nickel tungstate behaves as a p-type semiconductor, where the majority
charge carriers are holes. The general sensing mechanism can be summarized as follows:

e Oxygen Adsorption: In an air ambient, oxygen molecules are adsorbed on the NiWOa
surface and capture electrons, creating a hole accumulation layer and decreasing the
resistance.

o Oz(gas) < Oz(ads)
o Oz(ads) + e~ < Oz27(ads)
o Oz27(ads) + e~ <« 20~ (ads)

e Gas Interaction (Reducing Gas): When a reducing gas (e.g., H2S, NH3) is introduced, it
reacts with the adsorbed oxygen species, releasing electrons back to the material. This
process reduces the hole concentration, thereby increasing the resistance of the p-type
NiWOa.

o For example, with H2S: 2H2S + 3027 (ads) — 2SO0z + 2H20 + 3e~

e Gas Interaction (Oxidizing Gas): Conversely, when an oxidizing gas (e.g., NO2) is introduced,
it can extract more electrons from the valence band, increasing the hole concentration and
thus decreasing the resistance.[1]

o NOz2 + e~ —» NOz2~(ads)
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Sensor Components

Reference Electrode (e.g., Pt)

Mixed-Potential Sensor Setup NiWOs Sensing Electrode

Generafes Potential \Catalyzes Catalyzes

Electiochemical Reactions at Three-Phase Boundary

_, Generates Potential Anodic Reaction: Cathodic Reaction:

J 2NHs + 302" — N2 + 3H20 + 6e~ Oz +4e” — 20*

YSZ Solid

[Potential Difference

A4

Voltage Output (AV)
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( Prepare Ni(NOs)2 and Na2WOa solutions )

v

[Mix solutions under stirring for ZD
G’ransfer to Teflon-lined autoclave)
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NiWOa4 Nanoparticles
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Doped/Pristine NiWO4 Powder
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Gas Sensing Measurement Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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